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Compound of Interest

Compound Name: Hexadecyl acrylate

Cat. No.: B1329556

Introduction

Hexadecyl acrylate (CAS No. 13402-02-3), also known as cetyl acrylate, is a long-chain
acrylate ester utilized in the synthesis of various polymers. Its applications in research and drug
development necessitate a thorough understanding of its health and safety profile. This
technical guide provides an in-depth overview of the known hazards, safe handling procedures,
and emergency responses associated with hexadecyl acrylate, specifically tailored for
laboratory and research professionals. All quantitative data is summarized for clarity, and key
procedural workflows are visualized.

Hazard Identification and Classification

Hexadecyl acrylate is classified as a hazardous substance. The primary routes of exposure
are inhalation, skin contact, and eye contact.[1] Ingestion is a less common route in a
laboratory setting but should not be disregarded.

GHS Classification:

Skin Irritation: Category 2[2][3]

Serious Eye Irritation: Category 2A[1][2]

Skin Sensitization: May cause an allergic skin reaction.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]
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e Hazardous to the Aquatic Environment (Long-term): Toxic to aquatic life with long-lasting
effects.[5]

Toxicological Data

Quantitative toxicological data for hexadecyl acrylate is limited in publicly available literature.
The following tables summarize the available information.

Table 1: Acute Toxicity Data

Endpoint Value Species Reference
Oral LD50 No data available - [1][6]
Dermal LD50 No data available - [1][6]
Inhalation LC50 No data available - [1][6]

Table 2: Ecotoxicity Data

Endpoint Value Species Reference
96h LL50 (Fish) 2.9 mg/L Rainbow trout [6]
48h EL50 (Daphnia

6.7 mg/L - [6]
magna)
72h EL50 (Algae - Selenastrum

11 mg/L _ [6]
growth rate) capricornutum
72h EL50 (Algae - Selenastrum

_ 5.2 mg/L _ [6]

biomass) capricornutum

Health Effects and First Aid

Exposure to hexadecyl acrylate can lead to a range of health effects, primarily related to its
irritant and sensitizing properties.

Routes of Exposure and Symptoms

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
https://www.benchchem.com/product/b1329556?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-488379.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://datasheets.scbt.com/sds/aghs/en/sc-488379.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://datasheets.scbt.com/sds/aghs/en/sc-488379.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://www.benchchem.com/product/b1329556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Inhalation: May cause respiratory irritation.[5] Symptoms can include coughing, shortness of
breath, and irritation of the nose and throat.

» Skin Contact: Causes skin irritation, which can manifest as redness, itching, and pain.[1]
Prolonged or repeated contact may lead to allergic contact dermatitis, a delayed-type
hypersensitivity reaction.[4][7]

o Eye Contact: Causes serious eye irritation, characterized by redness, watering, and pain.[1]

 Ingestion: While not a primary route of occupational exposure, ingestion may cause
gastrointestinal irritation.[8]

First Aid Measures

Immediate and appropriate first aid is crucial in mitigating the effects of exposure.

Table 3: First Aid Procedures for Hexadecyl Acrylate Exposure

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[2]

Immediately remove contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation or a rash occurs, seek

medical advice.[1][2]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Do NOT induce vomiting. Clean mouth with
) water. Never give anything by mouth to an
Ingestion _ . : .
unconscious person. Seek immediate medical

attention.[6]
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The following diagram illustrates the potential health effects following exposure to hexadecyl
acrylate.

Potential health effects of hexadecyl acrylate exposure.

Experimental Protocols for Hazard Evaluation

While specific experimental reports for hexadecyl acrylate were not found in the public
domain, the characterization of its hazards would typically follow standardized OECD
(Organisation for Economic Co-operation and Development) guidelines.

Skin Irritation

o Methodology: Based on OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed
Human Epidermis Test Method). This method utilizes a reconstructed human epidermis
model. The test chemical is applied topically to the tissue surface. Cell viability is then
measured, typically by the MTT assay, which quantifies the reduction of a yellow tetrazolium
salt to a purple formazan product by mitochondrial dehydrogenases of viable cells. A
reduction in cell viability below a certain threshold indicates an irritant potential.

Eye Irritation

o Methodology: Following OECD Test Guideline 492 (Reconstructed human Cornea-like
Epithelium (RhCE) test method for identifying chemicals not requiring classification and
labelling for eye irritation or serious eye damage). Similar to the skin irritation test, this in
vitro method uses a three-dimensional human cornea-like epithelium model. The test
substance is applied to the epithelial surface, and the subsequent cytotoxic effect is
assessed by measuring cell viability.

Skin Sensitization

» Methodology: A combination of in vitro methods is often employed, such as those described
in OECD Test Guideline 442D (In Vitro Skin Sensitisation: ARE-Nrf2 Luciferase Test
Method). This assay uses a keratinocyte cell line that contains a luciferase gene under the
control of a promoter with an antioxidant response element (ARE). Sensitizers induce the
Nrf2 transcription factor, leading to the expression of luciferase, which can be measured.
This indicates the activation of a key pathway in skin sensitization.
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Handling, Storage, and Personal Protective
Equipment

Safe laboratory practices are paramount when working with hexadecyl acrylate.

Handling and Storage

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[2] Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[2] Prevent contact with skin and eyes.[2]
Wash hands thoroughly after handling.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store
away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)

The appropriate level of PPE is essential to minimize exposure.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Wear safety glasses with side-shields or

Eye/Face Protection )
chemical goggles.[6]

) ] Wear protective gloves (e.g., nitrile rubber) and
Skin Protection _ '
a lab coat or other protective clothing.[6]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a NIOSH/MSHA-approved

respirator.[6]

Accidental Release and Disposal

Prompt and correct response to a spill is critical for safety and environmental protection.

Accidental Release Measures

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1329556?utm_src=pdf-body
https://aksci.com/sds/8026AL_SDS.pdf
https://aksci.com/sds/8026AL_SDS.pdf
https://aksci.com/sds/8026AL_SDS.pdf
https://aksci.com/sds/8026AL_SDS.pdf
https://aksci.com/sds/8026AL_SDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-488379.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://echa.europa.eu/registration-dossier/-/registered-dossier/5156/6/2/1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following workflow outlines the general procedure for managing a hexadecyl acrylate
spill.

Hexadecyl acrylate spill response workflow.

Disposal Considerations

Dispose of hexadecyl acrylate and contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[2] Do not allow the chemical to enter drains
or waterways.[2]

Fire and Explosion Hazard

o Flammability: Hexadecyl acrylate is a combustible liquid.[2]

Flash Point: 139.6 °C[2]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Hazardous Combustion Products: Combustion may produce carbon oxides.[6]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[6]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1]
o Conditions to Avoid: Extremes of temperature and direct sunlight.[1]

e Incompatible Materials: Strong oxidizing agents.[1]

» Hazardous Polymerization: Hazardous polymerization may occur.[1] The substance is often
stabilized with an inhibitor like MEHQ (monomethyl ether of hydroquinone).[9]

Disclaimer: This document is intended as a guide for trained professionals and does not
replace a formal risk assessment. Always consult the most current Safety Data Sheet (SDS)
from the supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Hexadecyl Acrylate: A Comprehensive Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1329556#health-and-safety-information-for-
hexadecyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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